Cas no 2172503-80-7 (4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline
• CAS No: 2172503-80-7
• MF: C₁₁H₁₀ClNOS
• MW: 239.721200466156
• CID: 6190796
• PubChem ID: 165507131
• Update Time: 2025-06-20

4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline
• 2172503-80-7
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}aniline
• EN300-1289596

• Inchi： 1S/C11H10ClNOS/c12-11-6-3-9(14-11)7-15-10-4-1-8(13)2-5-10/h1-6H,7,13H2
• InChI Key： PMOLBDAAGDSZSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2C=CC(=CC=2)N)O1

Computed Properties

• Exact Mass: 239.0171628g/mol
• Monoisotopic Mass: 239.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.5Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline

Comprehensive Overview of 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline (CAS No. 2172503-80-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline (CAS No. 2172503-80-7) has emerged as a compound of significant interest. This furan-derived aniline derivative is characterized by its unique molecular structure, featuring a chlorofuran moiety linked to an aniline group via a methylsulfanyl bridge. The compound's structural complexity and functional versatility make it a valuable building block in drug discovery, material science, and agrochemical research.

The growing demand for specialty chemicals in high-performance materials and biomedical applications has propelled research into heterocyclic compounds like 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline. Recent studies highlight its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its electron-rich aromatic system and sulfur-containing linkage contribute to enhanced binding affinity in molecular interactions, a property highly sought after in rational drug design.

From a synthetic chemistry perspective, the preparation of CAS 2172503-80-7 typically involves multistep organic synthesis with careful control of reaction conditions. The chlorofuran precursor undergoes nucleophilic substitution followed by coupling reactions to introduce the aniline functionality. Modern green chemistry approaches are being explored to optimize the synthesis, reducing organic solvent usage and improving atom economy – topics frequently searched by sustainability-focused researchers.

The physicochemical properties of 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline contribute to its diverse applications. With moderate lipophilicity (predicted logP ~3.2) and good thermal stability (decomposition >200°C), the compound demonstrates excellent compatibility with various formulation matrices. These characteristics answer common queries from formulation scientists regarding compound solubility and processing stability in product development.

In the context of current research trends, this compound has gained attention in medicinal chemistry circles for its potential role in developing targeted therapies. The furan-aniline scaffold appears in several patent applications related to kinase inhibitors and GPCR modulators, addressing the pharmaceutical industry's need for novel chemical entities. This aligns with frequent searches for "new drug scaffolds 2023" and "emerging pharmaceutical intermediates" across academic databases.

Quality control of 2172503-80-7 presents specific analytical challenges that resonate with QC chemists worldwide. Standard characterization employs HPLC-MS for purity assessment, while NMR spectroscopy (particularly 1H and 13C) confirms structural integrity. The presence of both aromatic protons and heteroatoms creates distinctive spectral fingerprints, a technical aspect often queried in analytical chemistry forums.

From a commercial availability standpoint, 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline is typically supplied by specialty chemical manufacturers with custom synthesis capabilities. Procurement specialists frequently search for "reliable CAS 2172503-80-7 suppliers" and "bulk quantities furan derivatives", reflecting the compound's niche but growing market. Proper storage conditions (recommended 2-8°C under inert atmosphere) and handling protocols are essential considerations that align with laboratory safety best practices.

The intellectual property landscape surrounding this compound reveals interesting patterns. While the base structure appears in several patent filings, specific derivatives show promise in drug candidate optimization. This intersects with popular searches about "furan compounds in patents" and "structure-activity relationships", particularly from pharmaceutical R&D professionals seeking novel chemical space for their discovery programs.

Emerging applications in material science have expanded the relevance of 2172503-80-7 beyond traditional domains. The compound's conjugated system and electron-donating groups make it a candidate for organic semiconductors and photovoltaic materials – topics generating significant interest in renewable energy research. This addresses frequent queries about "organic electronic materials" and "small molecule donors" in scientific literature searches.

Looking forward, the development of 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline derivatives continues to inspire structure-based design approaches. Computational studies utilizing molecular docking and QSAR modeling help predict biological activity, answering common questions about "in silico prediction methods" in chemical biology. The compound's balanced molecular weight (~243.7 g/mol) and rotatable bonds (3) position it favorably within drug-like chemical space parameters.

For researchers investigating structure-property relationships, the methylsulfanyl linker in CAS 2172503-80-7 offers interesting possibilities for molecular modification. This functional group can undergo various chemical transformations, including oxidation to sulfoxides/sulfones or alkylation reactions – techniques frequently discussed in synthetic methodology publications and searched by organic synthesis practitioners.

In conclusion, 4-{(5-chlorofuran-2-yl)methylsulfanyl}aniline represents a versatile chemical building block with multifaceted applications across scientific disciplines. Its growing importance reflects broader trends in functional materials development and precision medicine, while ongoing research continues to uncover new dimensions of its scientific utility. As the chemical industry evolves toward more sustainable practices and targeted applications, compounds like this will undoubtedly play increasingly significant roles in scientific innovation.